Cas no 686770-16-1 (2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 686770-16-1
• MF: C₂₂H₁₉N₃O₂S₂
• MW: 421.535162210464
• CID: 6301143
• PubChem ID: 2155106

2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• IDI1_004616
• 2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 686770-16-1
• F0579-0011
• ChemDiv2_005901
• 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• HMS1385M05
• AKOS024584719
• 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C22H19N3O2S2/c26-19(24-12-10-15-6-4-5-9-18(15)24)14-29-22-23-17-11-13-28-20(17)21(27)25(22)16-7-2-1-3-8-16/h1-9H,10-14H2
• InChI Key： SHDVZHQFGMLXJJ-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C1C=CC=CC=1)C(=N2)SCC(N1C2C=CC=CC=2CC1)=O)=O

Computed Properties

• Exact Mass: 421.09186920g/mol
• Monoisotopic Mass: 421.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686770-16-1)

The compound 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686770-16-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining thienopyrimidinone and indole moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which could play a role in targeting cancer and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. The thieno[3,2-d]pyrimidin-4-one scaffold, a core component of this compound, is known for its versatility in drug design. Users searching for "kinase inhibitors 2024" or "indole derivatives in drug discovery" will find this molecule highly relevant. Its sulfanyl linker and phenyl substitution further enhance its binding affinity, making it a subject of ongoing preclinical studies.

From a synthetic chemistry perspective, the preparation of CAS No. 686770-16-1 involves multi-step organic reactions, including condensation and cyclization. Laboratories focusing on heterocyclic synthesis often explore its derivatives to improve bioavailability and reduce off-target effects. The compound's logP and solubility profiles are critical parameters for researchers optimizing its pharmacokinetics, a topic frequently searched as "ADME properties of thienopyrimidines."

The rise of AI-driven drug discovery has also put spotlight on molecules like this. Computational models predict its interactions with proteins such as EGFR or VEGFR, aligning with trends like "machine learning in medicinal chemistry." Additionally, its potential applications in neurodegenerative diseases are being investigated, responding to growing public interest in conditions like Alzheimer's and Parkinson's.

In summary, 2-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a cutting-edge intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a focal point for both academic and industrial research, addressing contemporary needs in precision medicine and drug development.